molecular formula C13H16O2 B8450194 5-Phenyl-pent-2-enoic acid ethyl ester

5-Phenyl-pent-2-enoic acid ethyl ester

Cat. No.: B8450194
M. Wt: 204.26 g/mol
InChI Key: KODUAASIAODNCH-UHFFFAOYSA-N
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Description

5-Phenyl-pent-2-enoic acid ethyl ester is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H16O2

Molecular Weight

204.26 g/mol

IUPAC Name

ethyl 5-phenylpent-2-enoate

InChI

InChI=1S/C13H16O2/c1-2-15-13(14)11-7-6-10-12-8-4-3-5-9-12/h3-5,7-9,11H,2,6,10H2,1H3

InChI Key

KODUAASIAODNCH-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C=CCCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reagents DCC (33 mM) and DMAP (30 mM) were added to a solution of 5-phenylpent-2-enoic acid (5.3 g, 30 mM) in EtOH (50 mL) and THF (20 mL), which was cooled to 0° C. The resulting mixture was stirred for 30 min at 0° C., then allowed to react for 15 h at room temperature. The suspension was filtered, and the filtrate was concentrated. The residue was dissolved in EtOAc and washed with 1 M HCl (3×30 mL), H2O (10 mL), saturated NaHCO3 (3×30 mL), H2O (10 mL), saturated NaCl (20 mL), dried over MgSO4, and concentrated. Chromatography on a silica gel column using 1:2 EtOAc:hexane as the eluent afforded 5-phenyl-pent-2-enoic acid ethyl ester (3.75 g, yield=61%).
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